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Introduction to Kathon 886 MW

Kathon 886 MW is a broad-spectrum microbicide registered with the U.S. EPA (EPA No. 707-129)

specifically designed to control microbial growth in industrial fluid systems [1] [2]. It is a formaldehyde-free

formulation that is highly effective in preserving metal cleaning fluids, which provide an excellent

environment for microorganisms due to their water-based nature [1]. Uncontrolled microbial growth leads to

fluid degradation, resulting in sludge formation, foul odors, pH reduction (promoting corrosion), clogged

filters, and system failure [2] [3]. By effectively controlling this growth, Kathon 886 MW extends fluid life,

reduces operational costs, and minimizes waste disposal [1] [2].

Mechanism of Action

Kathon 886 MW functions through a rapid, two-step biochemical mechanism that disrupts essential

microbial metabolic pathways, leading to cell death [1] [3].

Growth Inhibition: Within minutes of application, the active ingredients disrupt central metabolic
pathways by inhibiting key enzymes, including those involved in the Krebs cycle (e.g., pyruvate

dehydrogenase), nutrient metabolism, and energy generation (NADH dehydrogenase) [1] [3]. This
immediately halts cellular respiration, ATP synthesis, and growth [1].

Loss of Cell Viability: Cell death follows within 24 to 48 hours. It results from the progressive loss of
protein thiols within the cell and the generation of free radicals due to disrupted metabolism [1] [3].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 7 Tech Support

https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.smolecule.com/products/s572685?utm_src=pdf-interest
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u23464/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u23464/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u23464/
https://www.smolecule.com/products/s572685?utm_src=pdf-body
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886-mw_u28483/
https://www.atamanchemicals.com/kathon-886_u24566/
https://www.smolecule.com/products/s572685?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


This multi-target mechanism provides broad-spectrum activity against both aerobic and anaerobic

microorganisms and makes it difficult for microbes to develop resistance [1]. The following diagram

illustrates this process.
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Application Protocol & Dosing Guidelines

The effective use of Kathon 886 MW in metal cleaning fluid preservation requires adherence to specific

dosing and handling procedures. The protocol varies depending on whether the biocide is added to a

concentrate or a use-dilution system in the field.

Dosing Recommendations

Application Scenario
Dosage of Kathon 886
MW (as supplied)

Equivalent Active
Ingredient (a.i.)

Treatment
Frequency

Addition to Metal
Cleaning Concentrate
[2]

Ensure final use-dilution
contains 44 - 147 ppm

6.25 - 25 ppm active
isothiazolones

Single addition
during manufacture

Initial Dose (Fouled
System) [2] [3]

5.6 - 22.6 fl oz per 1,000

gallons

6.25 - 25 ppm active

isothiazolones

Once, for initial

control

Maintenance Dose (Non-
fouled System) [2]

5.6 - 22.6 fl oz per 1,000

gallons

6.25 - 25 ppm active

isothiazolones

Every 3 to 4 weeks

Step-by-Step Experimental & Application Protocol

System Assessment: Before application, evaluate the system volume and degree of microbial

contamination. For noticeably fouled systems (characterized by odor, sludge, or emulsion splitting),
a higher initial dose is required [2] [3]. For maintenance of clean systems, proceed with the standard

dose [2].
Dosing Calculation: Precisely calculate the required volume of Kathon 886 MW based on the total

volume of the metal cleaning fluid in the system and the recommended dosage from the table above
[2] [3].

Biocide Addition:
Use a metering pump to ensure accurate and safe addition of the biocide [2] [3].

Add the biocide to the clean side of the filters to maximize its longevity and effectiveness. If
heavy microbial populations are detected on the dirty side of the filters, occasional addition

there may be necessary [2] [3].
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Ensure the biocide is uniformly dispersed throughout the entire system by adding it at a point

of good circulation [1] [2].
Post-Application Monitoring:

Monitor microbial counts regularly (e.g., via dip slides or plate counts) to verify the efficacy of
the treatment.

The antimicrobial effect typically lasts for 1 to 4 weeks. The exact duration depends on factors
like system contamination, filtration effectiveness, and dilution with makeup fluid [1].

Re-apply the maintenance dose based on monitoring results and the recommended 3-4 week
frequency [2].

Compatibility & Stabilization Practices

The stability and performance of Kathon 886 MW can be influenced by the chemical environment of the

metal cleaning fluid.

pH Management: The biocide is stable in a pH range of 3.0 to 9.2, but its stability and performance

are significantly improved at lower pH. The system pH should ideally be maintained below 9.2. For
systems with pH greater than 9.5, biological efficacy and chemical stability must be tested prior to use

[2] [3].
Incompatible Materials: Avoid immediate simultaneous addition of highly basic additives (pH 10-12);

allow at least 30 minutes between additions. Minimize the use of diethanolamine (DEA);
triethanolamine (TEA) or monoethanolamine (MEA) are preferred. Also, avoid using mercaptans
(e.g., mercaptobenzothiazole) and other incompatible biocides like Sodium Omadine and Triadine 10,
as they can degrade Kathon 886 MW [3].

Performance Stabilization: If stability is a concern, the addition of inorganic or organic copper
salts can improve the stability of the active ingredients. The use of biosurfactants, biodispersants,
or chelants (e.g., EDTA) can also enhance efficacy, particularly in challenging systems or against
biofilms [1].

Safety & Handling Procedures

Kathon 886 MW is a potent chemical that requires careful handling. The following workflow outlines the

key procedures for its safe use, from preparation to disposal.
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Safety Notes

Pre-Use Preparation

Personal Protective Equipment (PPE)

Dosing & Application
(Use Metering Pump)

Container Rinsing
(Triple Rinse Empty Containers)

Waste Disposal

Emergency Preparedness

Isothiazolinones are known sensitizers
and may cause skin irritation/allergies.

Post safety placards with
deactivation protocols.

Click to download full resolution via product page

Pre-Use Preparation: Always read the product label and Safety Data Sheet (SDS) before use. Post
placards with safety information and deactivation protocols in the biocide handling area [2] [3].
Personal Protective Equipment (PPE): Due to the fact that isothiazolinones are known sensitizers
and can cause skin irritation and allergies [4], appropriate PPE including chemical-resistant
gloves, protective clothing, and eye protection must be worn during handling.

Dosing and Application: Always use a metering pump or other point-of-use device for safe and
accurate dispensing [2] [3].

Container Rinsing: Always triple-rinse (or equivalent) empty containers before disposal to avoid
incidental contact [2] [3].
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Emergency Preparedness: Be familiar with first aid measures and decontamination procedures as

outlined in the SDS.

Conclusion

Kathon 886 MW is a robust and well-established solution for preserving metal cleaning fluids. Its broad-

spectrum efficacy, rapid action, and formaldehyde-free composition make it a valuable tool for maintaining

system integrity and operational efficiency. Success relies on a scientific approach: adhering to prescribed

dosing protocols, rigorously managing system compatibility (especially pH and incompatible chemicals),

and enforcing strict safety measures to mitigate the inherent hazards associated with its sensitizing potential.

Following these detailed application notes will enable researchers and scientists to implement an effective

and reliable preservation strategy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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